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Compound of Interest

Compound Name: EUK-118

Cat. No.: B1683721 Get Quote

Application Notes and Protocols for EUK-118
For Researchers, Scientists, and Drug Development Professionals

Introduction
EUK-118 is a synthetic salen-manganese complex that functions as a structural analog of the

more potent superoxide dismutase (SOD) and catalase mimetics, EUK-8 and EUK-134.[1]

These compounds are designed to catalytically scavenge reactive oxygen species (ROS),

thereby mitigating oxidative stress. EUK-118, however, exhibits significantly reduced SOD and

catalase activity compared to its counterparts.[1] Its primary application in experimental settings

is often as a negative control or for comparative studies to elucidate the specific effects of the

more active EUK analogs. One study found that EUK-118 did not offer protection to human

dermal fibroblasts against cell death induced by hydrogen peroxide.[1]

This document provides detailed protocols for the proper dissolution, storage, and experimental

use of EUK-118.
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Property Value

CAS Number 186299-34-3

Molecular Formula C₂₂H₂₅MnN₂O₈

Molecular Weight 500.4 g/mol

Appearance Crystalline solid

Solubility Data
Solvent Solubility

Recommended Stock
Concentration

Dimethyl Sulfoxide (DMSO) 20 mg/mL 10-40 mM

Ethanol 1 mg/mL 1-2 mM

Phosphate-Buffered Saline

(PBS, pH 7.2)
0.2 mg/mL Not recommended for stock

Experimental Protocols
Safety Precautions
Handle EUK-118 in accordance with standard laboratory safety procedures. Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the preparation of a 40 mM stock solution of EUK-118 in DMSO.

Materials:

EUK-118 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated analytical balance

Procedure:

Weighing: Accurately weigh out 5 mg of EUK-118 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 249.8 µL of anhydrous DMSO to the tube containing the EUK-118.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the solid is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Storage: Store the 40 mM stock solution in small aliquots at -20°C for long-term stability.

Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol details the serial dilution of the DMSO stock solution to achieve a final working

concentration for treating cells in culture.

Materials:

40 mM EUK-118 stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Procedure:

Intermediate Dilution: Prepare an intermediate stock solution by diluting the 40 mM primary

stock. For example, to make a 4 mM intermediate stock, add 10 µL of the 40 mM stock to 90

µL of sterile cell culture medium.
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Final Dilution: Further dilute the intermediate stock to the desired final concentration in your

cell culture plate. To achieve a final concentration of 40 µM in a well containing 1 mL of

medium, add 10 µL of the 4 mM intermediate stock solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the EUK-118 treated wells.

Incubation: Gently mix the contents of the well and incubate your cells for the desired

experimental duration.

Note on Working Concentrations: As EUK-118 has significantly reduced activity, it is often used

in comparative studies alongside EUK-8 or EUK-134. A typical starting point for a dose-

response experiment could be a range of concentrations from 1 µM to 100 µM.
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Mechanism of Action of SOD/Catalase Mimetics
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Caption: Catalytic cycle of EUK-118 as a SOD and catalase mimetic.
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Experimental Workflow for EUK-118 Dissolution and Use

Stock Solution Preparation Cell Culture Experiment

Weigh EUK-118 Powder

Dissolve in DMSO to 40 mM

Aliquot Stock Solution

Store at -20°C

Thaw Stock Aliquot

Prepare Intermediate Dilution
in Culture Medium

Prepare Final Working Concentration
in Cell Culture Plate

Treat Cells

Incubate for Desired Time

Analyze Experimental Endpoint

Click to download full resolution via product page

Caption: Workflow for preparing and using EUK-118 in experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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